Cas no 2097955-97-8 ((6-Amino-6-azaspiro[3.4]octan-8-yl)methanol)

• Product Name: (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol
• CAS No: 2097955-97-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4776216
• Update Time: 2025-06-08

(6-Amino-6-azaspiro[3.4]octan-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-amino-6-azaspiro[3.4]octan-8-yl)methanol
• (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol

• Inchi： 1S/C8H16N2O/c9-10-4-7(5-11)8(6-10)2-1-3-8/h7,11H,1-6,9H2
• InChI Key： CWQGZUOJPRRMTC-UHFFFAOYSA-N
• SMILES： OCC1CN(CC21CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 0
• Topological Polar Surface Area: 49.5

Additional information on (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol

Introduction to (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol and Its Significance in Modern Chemical Research

(6-Amino-6-azaspiro[3.4]octan-8-yl)methanol, with the CAS number 2097955-97-8, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol consists of a spirocyclic framework composed of two rings connected by a nitrogen atom. This distinctive arrangement contributes to its stability and reactivity, making it an intriguing subject for synthetic chemists and biologists alike. The presence of an amino group at the 6-position and a hydroxymethyl group at the 8-position further enhances its potential utility in drug design and molecular recognition studies.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit enhanced binding affinities with biological targets. Studies have shown that spirocyclic amines can serve as scaffolds for the development of small-molecule inhibitors, which are crucial in treating various diseases, including cancer and neurological disorders. The< strong> (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol structure, with its rigid spirocore, provides a stable platform for further functionalization, allowing researchers to tailor its properties for specific applications.

One of the most compelling aspects of (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol is its potential as a building block for more complex molecules. Its unique structural features enable it to interact with biological targets in ways that simpler linear or cyclic compounds cannot. This has led to several innovative research directions, particularly in the field of medicinal chemistry. For instance, researchers have explored its use as a precursor for designing novel kinase inhibitors, which are essential in targeting aberrant signaling pathways involved in cancer.

The synthesis of (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control during synthesis to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirocyclic framework efficiently.

Recent studies have also highlighted the importance of< strong> (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol in understanding molecular interactions at the atomic level. Computational chemistry approaches, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate how this compound binds to biological targets like enzymes and receptors. These studies not only provide insights into its mechanism of action but also guide the design of more potent derivatives.

The pharmaceutical industry has taken note of the potential of< strong> (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol as a lead compound for drug discovery. Several companies are currently exploring its use in developing treatments for neurological disorders, where modulation of protein-protein interactions is crucial. Preliminary findings suggest that derivatives of this compound may exhibit neuroprotective effects, making them attractive candidates for further clinical investigation.

In addition to its therapeutic potential, (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol has found applications in biochemical research as a probe for understanding enzyme function. Its ability to interact with specific enzymes while maintaining structural integrity makes it an invaluable tool for studying catalytic mechanisms and substrate recognition processes. This has opened up new avenues for research in enzymology and biochemistry.

The environmental impact of using< strong> (6-Amino-6-azaspiro[3.4]octan-8-yl)methanol as a research chemical is also an important consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being integrated into its production process, ensuring that future applications of this compound are both effective and environmentally responsible.

In conclusion, (6-Amino-6 azaspiro [3 . 4 ] octan - 8 - yl) methanol represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and functional properties. Its potential applications span across drug development, molecular recognition, and biochemical studies, making it a versatile tool for researchers worldwide.